Cas no 14597-58-1 (5-Amino-thiophene-2-carboxylic acid methyl ester)

• Product Name: 5-Amino-thiophene-2-carboxylic acid methyl ester
• CAS No: 14597-58-1
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD07687259
• CID: 168850
• PubChem ID: 7131725
• Update Time: 2025-06-13

5-Amino-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminothiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 5-amino-, methyl ester
• 5-Amino-thiophene-2-carboxylic acid methyl ester
• 5-aminothiophene-2-carboxylic methyl ester
• Methyl 5-amino-thiophene-2-carboxylate
• 5-Aminothiophene-2-carboxylic acid methyl ester
• Methyl 5-amino-2-thiophenecarboxylate
• 2-Thiophenecarboxylic acid, 5-amino-, methyl ester
• NNQTUMGJWXJMIR-UHFFFAOYSA-N
• methyl5-aminothiophene-2-carboxylate
• PubChem15670
• 5-Aminothiophene-2-carboxylicacidmethylester
• HMS1783N19
• 5-amino-2-methoxycarbonylthiophene
• SBB01
• W-201289
• FS-3465
• FT-0697699
• 14597-58-1
• SCHEMBL222763
• 5-Amino-2-thiophenecarboxylic acid methyl ester
• CS-W005967
• 5-amino-thiophene-2-carboxylic acid methylester
• AKOS000118180
• 5-Amino-thiophene-2-carboxylic acid methyl ester;Methyl 5-aminothiophene-2-carboxylate
• SY104197
• F2124-0467
• DTXSID70427942
• EN300-21810
• A3178
• SB33695
• MFCD07687259
• DB-024380
• STK786148

• MDL： MFCD07687259
• Inchi： 1S/C6H7NO2S/c1-9-6(8)4-2-3-5(7)10-4/h2-3H,7H2,1H3
• InChI Key： NNQTUMGJWXJMIR-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(=O)OC)N

Computed Properties

• Exact Mass: 157.02000
• Monoisotopic Mass: 157.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 304.8°C at 760 mmHg
• Flash Point: 138.1±22.3 °C
• Refractive Index: 1.598
• PSA: 80.56000
• LogP: 1.69810

5-Amino-thiophene-2-carboxylic acid methyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 5-Amino-thiophene-2-carboxylic acid methyl ester

Comprehensive Guide to 5-Amino-thiophene-2-carboxylic acid methyl ester (CAS No. 14597-58-1): Properties, Applications, and Industry Insights

5-Amino-thiophene-2-carboxylic acid methyl ester (CAS No. 14597-58-1) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This thiophene derivative features both an amino group and a methyl ester functional group, making it a valuable intermediate for synthesizing heterocyclic compounds. Its molecular formula, C₆H₇NO₂S, and unique structure contribute to its reactivity in cross-coupling reactions and drug discovery applications.

In recent years, the demand for 5-Amino-thiophene-2-carboxylic acid methyl ester has surged due to its role in developing small-molecule inhibitors and biologically active compounds. Researchers frequently search for "synthesis of thiophene derivatives" or "methyl ester applications in medicinal chemistry," reflecting its relevance in targeted drug design. The compound’s electron-rich thiophene ring enhances its utility in polymer chemistry and material science, aligning with trends in sustainable materials.

The physicochemical properties of CAS No. 14597-58-1 include a melting point range of 120–125°C and moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. These traits make it suitable for high-throughput screening and combinatorial chemistry. Industry professionals often inquire about "scaling up thiophene-based intermediates" or "purification methods for amino esters," underscoring its industrial significance.

From an SEO perspective, this compound intersects with trending topics such as "green chemistry in heterocycle synthesis" and "AI-driven molecular optimization." Its applications in catalysis and ligand design also resonate with searches for "non-toxic chemical alternatives." Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, addressing common queries about "characterization of sulfur-containing compounds."

In conclusion, 5-Amino-thiophene-2-carboxylic acid methyl ester exemplifies innovation in organic synthesis. Its adaptability to click chemistry and bioorthogonal reactions positions it as a cornerstone in modern R&D pipelines. As industries prioritize efficient synthetic routes and eco-friendly processes, this compound’s role is poised to expand further.